Cas no 2418594-46-2 (rac-(3R,4S)-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid)

• Product Name: rac-(3R,4S)-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid
• CAS No: 2418594-46-2
• MF: C₁₃H₂₃NO₆
• MW: 289.32482457161
• MDL: MFCD32679010
• CID: 5564101
• PubChem ID: 154577214
• Update Time: 2025-08-05

rac-(3R,4S)-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-3,4-Dimethoxy-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-4-carboxylic acid
• rac-(3R,4S)-1-[(tert-butoxy)carbonyl]-3,4-dimethoxypiperidine-4-carboxylic acid
• Z4453255326
• 2418594-46-2
• EN300-26690724
• rac-(3R,4S)-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid

• MDL： MFCD32679010
• Inchi： 1S/C13H23NO6/c1-12(2,3)20-11(17)14-7-6-13(19-5,10(15)16)9(8-14)18-4/h9H,6-8H2,1-5H3,(H,15,16)/t9-,13+/m1/s1
• InChI Key： CBNTVKSVGSJTFW-RNCFNFMXSA-N
• SMILES： O(C)[C@@]1(C(=O)O)CCN(C(=O)OC(C)(C)C)C[C@H]1OC

Computed Properties

• Exact Mass: 289.15253745g/mol
• Monoisotopic Mass: 289.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 85.3Ų

Additional information on rac-(3R,4S)-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid

Professional Introduction to Rac-(3R,4S)-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic Acid (CAS No. 2418594-46-2)

Rac-(3R,4S-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) is a highly specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2418594-46-2, represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural configuration, featuring a piperidine core with specific stereochemistry and protective groups, makes it a valuable tool for medicinal chemists and researchers exploring novel therapeutic agents.

The significance of this compound lies in its ability to serve as a building block for more complex molecules. The presence of both tert-butoxy and dimethoxy substituents on the piperidine ring introduces specific electronic and steric properties that can be exploited in drug design. These features are particularly important in modulating the binding affinity and selectivity of potential drug candidates. In recent years, there has been a growing interest in piperidine derivatives due to their role in developing treatments for a wide range of diseases, including neurological disorders and cancer.

Recent advancements in synthetic chemistry have enabled the efficient preparation of Rac-(3R,4S-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid). The use of chiral auxiliaries and asymmetric catalysis has allowed researchers to achieve high enantiomeric purity, which is crucial for pharmaceutical applications. This compound is often employed in multi-step synthetic routes where its stereochemistry is preserved throughout the process. The tert-butoxycarbonyl (Boc) group provides stability to the carboxylic acid moiety, facilitating its use in peptide coupling reactions and other transformations.

In the realm of medicinal chemistry, Rac-(3R,4S-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) has been utilized in the development of novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have shown its potential utility in creating kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The dimethoxy groups on the piperidine ring contribute to hydrophobic interactions with the target enzyme, enhancing binding affinity. Furthermore, the chiral center at the 3-position allows for the exploration of enantiomeric effects, which can significantly influence drug efficacy and pharmacokinetics.

The compound's structural features also make it a suitable candidate for exploring structure-activity relationships (SAR). By modifying the substituents on the piperidine ring or introducing additional functional groups, researchers can fine-tune the properties of derived molecules. This flexibility is essential for optimizing drug candidates during the preclinical phase. Computational modeling and molecular dynamics simulations have been employed to predict how different modifications will affect the binding profile of Rac-(3R,4S-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) derivatives to their biological targets.

The synthesis of Rac-(3R,4S-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid) involves several key steps that highlight modern synthetic methodologies. The introduction of the Boc group at the 1-position provides protection against hydrolysis during subsequent reactions. The dimethoxylation at the 3 and 4 positions is typically achieved using methanolating agents under controlled conditions to ensure regioselectivity. Asymmetric synthesis techniques, such as Sharpless epoxidation or biocatalytic methods, have been employed to establish the desired stereochemistry at critical junctures in the synthetic pathway.

Ongoing research continues to uncover new applications for Rac-(3R,4S-1-(tert-butoxy)carbonyl-3,4-dimethoxypiperidine-4-carboxylic acid strong>). For example, recent studies have explored its use in developing antiviral agents by incorporating it into peptidomimetics that target viral proteases. The compound's ability to mimic natural amino acid sequences while maintaining structural integrity makes it an attractive scaffold for such applications. Additionally, its role in creating metalloproteinase inhibitors has been investigated due to its potential to interact with transition metal centers in enzyme active sites.

The safety and handling of Rac-(3R， 45 - 1 - ( t - bu t o x y ) c arb o n y l - 35 , 45 - d im e t h o x y p i p e r i d i n e - 45 - c ar b o x y l i c ac i d ) ) are important considerations in laboratory settings. While it is not classified as a hazardous material under standard regulatory guidelines， proper precautions should be taken to prevent exposure during synthesis and handling. Personal protective equipment (PPE) such as gloves， goggles， and lab coats should be worn at all times when working with this compound. Good laboratory practices (GLP) should be followed to ensure accurate record keeping and reproducibility of results.

In conclusion， Rac-(35 R , 45 S strong >)-1 - (< strong > t - bu t o x y ) c arb o n y l - 35 , 45 - d im e t h o x y p i p e r i d i n e - 45 - c ar b o x y l i c ac i d strong >) (CAS No. < strong >24185944 -62 strong >) is a versatile and valuable intermediate in pharmaceutical research。 Its unique structural features， coupled with its synthetic accessibility， make it an indispensable tool for medicinal chemists seeking to develop novel therapeutics。 As research continues to advance， this compound is expected to play an increasingly significant role in drug discovery and development efforts worldwide。